Cas no 1131410-83-7 (Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate)

Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate structure
1131410-83-7 structure
Product Name:Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate
CAS No:1131410-83-7
MF:C9H10ClN3O2S
MW:259.712599277496
MDL:MFCD23131139
CID:2880242
PubChem ID:90016559
Update Time:2023-11-22

Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxycarbonyl-3-(4-chloro-pyridin-2-yl)-thiourea
    • ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
    • ethyl [(4-chloropyridin-2-yl)carbamothioyl]carbamate
    • Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate
    • MDL: MFCD23131139
    • Inchi: 1S/C9H10ClN3O2S/c1-2-15-9(14)13-8(16)12-7-5-6(10)3-4-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,16)
    • InChI Key: ZFHHOZNZAFCDBP-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C(C=1)NC(NC(=O)OCC)=S

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 265
  • XLogP3: 2.5
  • Topological Polar Surface Area: 95.3

Ethyl N-(4-Chloropyridin-2-yl)carbamothioylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E900273-10mg
Ethyl N-[(4-Chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7
10mg
$ 50.00 2022-06-02
TRC
E900273-50mg
Ethyl N-[(4-Chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7
50mg
$ 160.00 2022-06-02
TRC
E900273-100mg
Ethyl N-[(4-Chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7
100mg
$ 230.00 2022-06-02
Enamine
EN300-210697-0.05g
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7 95%
0.05g
$101.0 2023-09-16
Enamine
EN300-210697-0.1g
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7 95%
0.1g
$152.0 2023-09-16
Enamine
EN300-210697-0.25g
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7 95%
0.25g
$216.0 2023-09-16
Enamine
EN300-210697-0.5g
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7 95%
0.5g
$407.0 2023-09-16
Enamine
EN300-210697-1.0g
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7 95%
1g
$0.0 2023-06-08
Enamine
EN300-210697-2.5g
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7 95%
2.5g
$1034.0 2023-09-16
Enamine
EN300-210697-5.0g
ethyl N-[(4-chloropyridin-2-yl)carbamothioyl]carbamate
1131410-83-7 95%
5.0g
$1530.0 2023-02-22
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